N-(3-methoxyphenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[[4-(4-methylphenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H21N5O2S/c1-16-6-8-19(9-7-16)28-22(17-10-12-24-13-11-17)26-27-23(28)31-15-21(29)25-18-4-3-5-20(14-18)30-2/h3-14H,15H2,1-2H3,(H,25,29)
• InChI Key: NHFBFOVRNCFDIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC(=CC=C3)OC)C4=CC=NC=C4
• Molecular Formula: C23H21N5O2S
• Molecular Weight: 431.5 g/mol

Description

N-(3-methoxyphenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a triazole-based acetamide derivative characterized by a 1,2,4-triazole core substituted with a 4-methylphenyl group at position 4, a pyridin-4-yl group at position 5, and a sulfanyl-linked acetamide moiety bearing a 3-methoxyphenyl group (). This compound shares structural motifs with ligands targeting ion channels, enzymes, and receptors, particularly in the context of insect olfactory receptors (Orco) and anti-inflammatory applications. Its synthesis typically involves cyclization and alkylation steps, as seen in analogous triazole derivatives ().

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methoxyphenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves multi-step organic reactions. The process begins with the preparation of the triazole ring, followed by the introduction of the sulfanyl group and the acetamide moiety. Common reagents used in these reactions include hydrazine, acetic anhydride, and various catalysts to facilitate the formation of the triazole ring and subsequent functional group modifications.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.

Chemical Reactions Analysis

Types of Reactions

N-(3-methoxyphenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The triazole ring can be reduced under specific conditions.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) can be used.

Reduction: Catalytic hydrogenation or the use of reducing agents like sodium borohydride.

Substitution: Halogenating agents or nucleophiles like amines and thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

N-(3-methoxyphenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential as a pharmaceutical agent, particularly in targeting specific biological pathways.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-(3-methoxyphenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves its interaction with molecular targets such as enzymes or receptors. The triazole ring and aromatic groups can facilitate binding to specific sites, modulating biological activity. The sulfanyl group may also play a role in redox reactions, influencing the compound’s overall effect.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Selected Triazole Acetamides

Compound Name	R1 (Triazole-4)	R2 (Triazole-5)	Acetamide Substituent	Key Biological Activity	Reference ID
N-(3-methoxyphenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	4-methylphenyl	pyridin-4-yl	3-methoxyphenyl	Not explicitly reported
N-(4-methoxyphenyl)-2-{[4-methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	methyl	4-pyridinyl	4-methoxyphenyl	Not explicitly reported
N-(4-ethylphenyl)-2-[(4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl)thiol]acetamide (VUAA-1)	ethyl	3-pyridinyl	4-ethylphenyl	Orco agonist
N-(4-butylphenyl)-2-[(4-ethyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl)thio]acetamide (OLC-15)	ethyl	2-pyridinyl	4-butylphenyl	Orco antagonist
2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide derivatives	amino	furan-2-yl	Variable aryl groups	Anti-exudative, anti-inflammatory
N-substituted aryl-2-({4-[(substituted aryl carbamoyl)methyl]-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl}sulfanyl) acetamides	carbamoylmethyl	pyridin-4-yl	Variable N-aryl groups	Antimicrobial, antioxidant

Key Findings

Role of Substituent Position and Electronic Effects

• Methoxy Position : The 3-methoxyphenyl group in the target compound contrasts with the 4-methoxyphenyl analog (). Such positional isomerism can influence solubility and receptor binding. For example, 4-methoxy groups often enhance metabolic stability compared to 3-substituted analogs.
• Pyridinyl Orientation : The pyridin-4-yl group in the target compound differs from VUAA-1 (pyridin-3-yl) and OLC-15 (pyridin-2-yl). Pyridine ring orientation affects interactions with Orco channels, where 3-pyridinyl (VUAA-1) confers agonist activity, while 2-pyridinyl (OLC-15) correlates with antagonism .

Functional Group Impact on Activity

• Triazole Substitutions: 4-Methylphenyl vs. Amino vs. Methyl/Aryl: Amino-substituted triazoles (e.g., anti-exudative derivatives in ) exhibit hydrogen-bonding capacity, which is absent in the target compound but critical for anti-inflammatory activity.